Cas no 58888-76-9 (3-Hydroxy-3-methylhexanoic acid)

3-Hydroxy-3-methylhexanoic acid is a branched-chain hydroxy acid with the molecular formula C7H14O3. It is characterized by a hydroxyl group at the 3-position and a methyl substituent on the same carbon, contributing to its unique steric and electronic properties. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a chiral building block for bioactive molecules. Its structure allows for selective functionalization, making it useful in the development of fine chemicals and intermediates. The presence of both hydroxyl and carboxyl groups enables diverse reactivity, including esterification and condensation reactions, enhancing its utility in specialized chemical applications.
3-Hydroxy-3-methylhexanoic acid structure
58888-76-9 structure
Product Name:3-Hydroxy-3-methylhexanoic acid
CAS No:58888-76-9
MF:C7H14O3
MW:146.184262752533
MDL:MFCD07779366
CID:949267
PubChem ID:16666688
Update Time:2025-05-28

3-Hydroxy-3-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-3-methylhexanoic acid
    • 3-Methyl-3-hydroxyhexanoic acid
    • 3-hydroxy-3-methyl-hexanoic acid
    • Hexanoic acid, 3-hydroxy-3-methyl-
    • 3-hydroxy-3-methylcaproic acid
    • RGRNSTGIHROKJB-UHFFFAOYSA-N
    • BCP21950
    • 8750AB
    • ST2405095
    • MDL: MFCD07779366
    • Inchi: 1S/C7H14O3/c1-3-4-7(2,10)5-6(8)9/h10H,3-5H2,1-2H3,(H,8,9)
    • InChI Key: RGRNSTGIHROKJB-UHFFFAOYSA-N
    • SMILES: OC(C)(CC(=O)O)CCC

Computed Properties

  • Exact Mass: 146.09400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 122
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • PSA: 57.53000
  • LogP: 1.01220

3-Hydroxy-3-methylhexanoic acid Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3-Hydroxy-3-methylhexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
036139-250mg
3-Hydroxy-3-methylhexanoic acid
58888-76-9 96%
250mg
£79.00 2022-03-01
Fluorochem
036139-5g
3-Hydroxy-3-methylhexanoic acid
58888-76-9 96%
5g
£592.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NO328-50mg
3-Hydroxy-3-methylhexanoic acid
58888-76-9 96%
50mg
202.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NO328-200mg
3-Hydroxy-3-methylhexanoic acid
58888-76-9 96%
200mg
481.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NO328-1g
3-Hydroxy-3-methylhexanoic acid
58888-76-9 96%
1g
1789.0CNY 2021-07-12
TRC
H251060-100mg
3-Hydroxy-3-methylhexanoic Acid
58888-76-9
100mg
$ 170.00 2023-09-07
TRC
H251060-500mg
3-Hydroxy-3-methylhexanoic Acid
58888-76-9
500mg
$ 787.00 2023-09-07
TRC
H251060-1g
3-Hydroxy-3-methylhexanoic Acid
58888-76-9
1g
$ 1380.00 2023-09-07
Apollo Scientific
OR958055-250mg
3-Hydroxy-3-methylhexanoic acid
58888-76-9 95%
250mg
£79.00 2025-02-20
Apollo Scientific
OR958055-1g
3-Hydroxy-3-methylhexanoic acid
58888-76-9 95%
1g
£198.00 2025-02-20
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd